Strontium chloride-Sr82
Description
Strontium chloride (SrCl₂) is an inorganic salt composed of strontium and chlorine. It exists in anhydrous and hydrated forms, with the hexahydrate (SrCl₂·6H₂O) being the most common. The compound is synthesized via acid-base reactions between hydrochloric acid and strontium hydroxide or carbonate . Industrially, it serves as a precursor for strontium chromate (used in corrosion inhibition) and pyrotechnic materials due to its bright crimson flame emission .
Properties
CAS No. |
176302-73-1 |
|---|---|
Molecular Formula |
C12H12F3N3.2C4H4O4 |
Synonyms |
Strontium chloride-Sr82 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties
- Molecular Weight : 158.53 g/mol (anhydrous)
- Density : 2.672 g/cm³ (anhydrous); 1.930 g/cm³ (hexahydrate)
- Reactivity : Reacts with sulfuric acid to form strontium hydrogen sulfate and with fluorine gas to produce strontium fluoride .
Comparison with Similar Compounds
Strontium Chloride vs. Strontium Ranelate
Bone Microstructure Effects
A 2024 study compared SrCl₂ and strontium ranelate (SrR) in Swiss mice using micro-CT analysis. Both compounds significantly improved bone parameters compared to controls:
| Parameter | SrCl₂ vs. Control (p-value) | SrR vs. Control (p-value) |
|---|---|---|
| Bone Volume (BV/TV) | <0.05 | <0.02 |
| Cortical Bone Area | +34% (<0.001) | +30% (<0.02) |
| Trabecular Thickness | <0.05 | <0.02 |
No significant differences were observed between SrCl₂ and SrR groups .
Strontium Chloride vs. Barium Chloride (BaCl₂)
| Property | SrCl₂ | BaCl₂ |
|---|---|---|
| Toxicity | Low | High |
| Pyrotechnic Use | Crimson flame | Green flame |
| Solubility | 53.8 g/100 mL (20°C) | 35.8 g/100 mL (20°C) |
| Market Substitution | Limited | Preferred for solubility |
BaCl₂ is favored in applications requiring high solubility but poses greater toxicity risks .
Strontium Chloride vs. Calcium Chloride (CaCl₂)
| Property | SrCl₂ | CaCl₂ |
|---|---|---|
| Bone Affinity | High (mimics Ca²⁺) | Moderate |
| Industrial Use | Pyrotechnics, ceramics | De-icing, food preservative |
| Cost | Higher | Lower |
Research Findings and Implications
Q & A
Q. What are the established methodologies for synthesizing and characterizing strontium chloride-Sr82 in laboratory settings?
this compound is synthesized by reacting strontium hydroxide or carbonate with hydrochloric acid, followed by crystallization to obtain the hexahydrate form (SrCl₂·6H₂O). Key steps include stoichiometric control and purification via recrystallization. Characterization involves X-ray diffraction (XRD) for structural analysis, inductively coupled plasma mass spectrometry (ICP-MS) for isotopic purity verification, and spectroscopic techniques (e.g., FTIR) to confirm chemical bonds .
Q. How are strontium isotope ratios (e.g., ⁸⁷Sr/⁸⁶Sr) measured in geological and biological samples?
Laser-ablation inductively coupled plasma mass spectrometry (LA-ICP-MS) is the primary method for spatially resolved ⁸⁷Sr/⁸⁶Sr analysis. Data reduction and noise filtering are standardized using tools like IsoFishR, which employs R-based algorithms for outlier removal, baseline correction, and isotope ratio normalization. This ensures reproducibility across studies .
Q. What are the critical physical and thermochemical properties of this compound relevant to experimental design?
Key properties include:
- Melting Point : 872°C (anhydrous) .
- Solubility : Highly water-soluble (hexahydrate form).
- Thermal Stability : Stable under recommended storage conditions but decomposes at high temperatures (>1250°C) to release chlorine gas . NIST provides validated thermochemical data (e.g., enthalpy of formation) under subscription, essential for thermodynamic modeling .
Advanced Research Questions
Q. How can researchers resolve discrepancies in strontium isotope data generated by different analytical platforms?
Discrepancies often arise from instrument-specific drift or matrix effects. Mitigation strategies include:
- Cross-calibration with certified reference materials (e.g., NIST SRM 987).
- Implementing standardized data pipelines (e.g., IsoFishR) for baseline correction and isotope ratio normalization.
- Statistical validation using bootstrap resampling to quantify uncertainty .
Q. What experimental frameworks are required to integrate strontium isotope analysis with trace element data for multi-proxy provenance studies?
A combined approach necessitates:
- Sample Preparation : Co-located ablation spots for simultaneous Sr isotope and trace element (e.g., Rb, Ca) analysis.
- Instrumentation : High-resolution ICP-MS systems equipped with multi-collector arrays.
- Data Integration : Multivariate statistical models (e.g., PCA) to correlate isotopic and elemental signatures, reducing false positives in provenance assignments .
Q. What are the limitations of strontium isotope analysis in distinguishing geographically overlapping source regions?
Strontium ratios (⁸⁷Sr/⁸⁶Sr) can overlap across regions due to similar bedrock geology. Solutions include:
Q. How does the radiogenic decay of ⁸⁷Rb to ⁸⁷Sr influence the interpretation of archaeological or geological Sr isotope datasets?
Radiogenic ⁸⁷Sr enrichment must be corrected using isochron dating or initial Sr ratio models. For young samples (<1 Ma), age corrections are negligible, but for ancient samples, age-dependent decay calculations are critical to avoid misinterpreting provenance .
Methodological Best Practices
Q. What protocols ensure the stability of this compound during long-term storage and experimental use?
- Store in airtight, desiccated containers at 4°C to prevent deliquescence.
- Avoid exposure to strong acids or oxidizers to prevent decomposition into SrO and Cl₂ gas .
Q. How should researchers validate the purity of this compound in radiopharmaceutical applications?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
